1-((2-Bromophenyl)sulfonyl)cyclopentane-1-carboxamide

• Molecular Formula: C12H14BrNO3S
• Molecular Weight: 332.22 g/mol
• IUPAC Name: 1-(2-bromophenyl)sulfonylcyclopentane-1-carboxamide
• InChI: InChI=1S/C12H14BrNO3S/c13-9-5-1-2-6-10(9)18(16,17)12(11(14)15)7-3-4-8-12/h1-2,5-6H,3-4,7-8H2,(H2,14,15)
• InChI Key: NQLQONIHKVRYQD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C(=O)N)S(=O)(=O)C2=CC=CC=C2Br

Description

1-((2-Bromophenyl)sulfonyl)cyclopentane-1-carboxamide is a useful research compound. Its molecular formula is C12H14BrNO3S and its molecular weight is 332.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 30% H2O2 solution (1.6 mL) was added drop-wise at rt to a mixture of 1-(2-bromophenylsulfonyl)cyclopentanecarbonitrile (1.6 g, 5.1 mmol), K2CO3 (2.1 g, 15 mmol), and DMSO (5 mL). The mixture was stirred for 30 min before diluting with water (40 mL) and isolating the precipitate via vacuum filtration. The precipitate was washed with water and air-dried to give the title compound (1.5 g, 89%). MS (ESI): mass calcd. for C12H19NO3S, 330.99; m/z found, 331.9 [M+H]+. 1H NMR (400 MHz, DMSO-d6) δ 7.99-7.95 (m, 1H), 7.89-7.84 (m, 1H), 7.64-7.51 (m, 4H), 2.41-2.25 (m, 4H), 1.78-1.66 (m, 2H), 1.58-1.45 (m, 2H).